4-nitrobenzyl 1-hydroxy-2-naphthoate

• IUPAC Name: (4-nitrophenyl)methyl 1-hydroxynaphthalene-2-carboxylate
• InChI: InChI=1S/C18H13NO5/c20-17-15-4-2-1-3-13(15)7-10-16(17)18(21)24-11-12-5-8-14(9-6-12)19(22)23/h1-10,20H,11H2
• InChI Key: IBYMMZRSUPQKJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H13NO5
• Molecular Weight: 323.3 g/mol

Description

4-nitrobenzyl 1-hydroxy-2-naphthoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including biochemistry, pharmacology, and medicine. This compound is synthesized through a complex process and has been extensively studied for its mechanism of action, biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-nitrobenzyl 1-hydroxy-2-naphthoate is not fully understood. However, studies suggest that it works by inhibiting the activity of certain enzymes that play a key role in the development of oxidative stress and inflammation in the body.
Biochemical and Physiological Effects:
Studies have shown that 4-nitrobenzyl 1-hydroxy-2-naphthoate has significant biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the body, which can help prevent the development of various diseases, including cancer. Additionally, it has been shown to have a protective effect on the liver and kidneys, making it a potential candidate for the development of new drugs to treat liver and kidney diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-nitrobenzyl 1-hydroxy-2-naphthoate in lab experiments is its potent antioxidant and anti-inflammatory properties, which can help researchers better understand the mechanisms of oxidative stress and inflammation in the body. However, one of the main limitations of using this compound is its complex synthesis process, which requires specialized equipment and expertise in organic chemistry.

Future Directions

There are several future directions for the study of 4-nitrobenzyl 1-hydroxy-2-naphthoate. One potential direction is the development of new drugs based on this compound to treat various diseases, including cancer, liver and kidney diseases. Another potential direction is the study of the compound's mechanism of action, which could help researchers better understand the mechanisms of oxidative stress and inflammation in the body. Additionally, further research is needed to explore the potential applications of this compound in other fields, including agriculture and environmental science.
In conclusion, 4-nitrobenzyl 1-hydroxy-2-naphthoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is synthesized through a complex process and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to explore the full potential of this compound in various fields.

Synthesis Methods

The synthesis of 4-nitrobenzyl 1-hydroxy-2-naphthoate involves a multi-step process that requires specialized equipment and expertise in organic chemistry. The process involves the reaction of 1-hydroxy-2-naphthoic acid with 4-nitrobenzyl chloride in the presence of a base catalyst, followed by purification and isolation of the final product.

Scientific Research Applications

4-nitrobenzyl 1-hydroxy-2-naphthoate has been extensively studied for its potential applications in scientific research. It has been shown to have significant antioxidant and anti-inflammatory properties, making it a potential candidate for the development of new drugs to treat various diseases, including cancer.